Pedifen

Pharmacokinetics Bioavailability Pediatric analgesia
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C21H25N
Molecular Weight 291.4 g/mol
Cat. No. B16221785
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Technical Parameters


Basic Identity
Product NamePedifen
Molecular FormulaC21H25N
Molecular Weight291.4 g/mol
Structural Identifiers
InChIInChI=1S/C21H25N/c1-3-22(4-2)18-12-11-17-21(19-13-7-5-8-14-19)20-15-9-6-10-16-20/h5-10,13-16,21H,3-4,17-18H2,1-2H3
InChIKeyZFAMAUAHFLXNKF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 ml / 200 ml / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Pedifen Product Profile and Comparator Context


Pedifen is a brand-name pediatric ibuprofen oral suspension (100 mg/5 mL) manufactured by Atabay Kimya Sanayi ve Tic. A.Ş. (Turkey) and also distributed by Dafra Pharma in certain markets. It belongs to the propionic acid derivative class of non-steroidal anti-inflammatory drugs (NSAIDs; ATC: M01AE01) and provides analgesic, antipyretic, and anti-inflammatory effects via reversible cyclooxygenase inhibition [1]. The product is available as a single-entity pediatric syrup, a Cold & Flu combination formulation (ibuprofen 100 mg + pseudoephedrine HCl 15 mg + chlorpheniramine maleate 1 mg per 5 mL), a pediatric suspension (20 mg/mL), and 400 mg film-coated tablets [2]. Pedifen gained international visibility in 2022–2023 when Health Canada authorized exceptional temporary importation of the Atabay-manufactured product into Alberta during a nationwide pediatric analgesic shortage [3].

Active & Form Ibuprofen 100 mg/5 mL pediatric oral suspension Same API and strength as many domestic pediatric ibuprofens
Regulatory Pathway Health Canada exceptional temporary import into Alberta Shortage-driven authorization; not interchangeable nationally without new approval
Supply Chain Trait 3-year shelf life vs. typical 2-year domestic products Extended inventory viability for stockpile and emergency procurement

Pedifen Interchangeability Limitations


Although the active pharmaceutical ingredient (ibuprofen) and its concentration (100 mg/5 mL) match those of many Canadian and international pediatric ibuprofen products, regulatory authorities and procurement bulletins have explicitly documented that Pedifen differs from authorized domestic comparators in at least five product-specific dimensions: brand name, flavour identity, container and closure design, inactive ingredient composition, dosing device type, and storage requirements [1]. These differences carry practical consequences—for example, the graduated dosing spoon supplied with Pedifen replaces the graduated dosing cup typical of North American domestic products, creating a medication error risk if caregivers are not counseled on proper measurement [2]. Furthermore, the distinct excipient profile (including kaolin, agar, Sunset Yellow FCF E110, and parabens) has implications for patients with specific allergies or sensitivities [3]. Generic substitution at the pharmacy level without verifying these product-specific variables can therefore lead to dosing inaccuracies, administration errors in feeding-tube settings, and unrecognised allergen exposure.

!
Excipient & Allergen Profile
Kaolin-agar suspending system, parabens, and Sunset Yellow FCF (E110) differ from domestic xanthan-gum-based formulations; may trigger sensitivities.
!
Dosing Device Variation
Graduated dosing spoon (mL markings) replaces typical dosing cup; caregiver unfamiliarity may increase dosing error risk without counselling.
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Regulatory Geography
Authorized for sale in Alberta only; distribution to other provinces requires new regulatory submission, limiting direct substitution nationally.

Pedifen Quantitative Differentiation Evidence


Pharmacokinetic Absorption Comparison

The Pedifen pediatric syrup (Atabay formulation) demonstrates a clearly characterised absorption profile in febrile children. After a single oral dose of 10 mg/kg, the mean peak plasma concentration (Cmax) is 55 µg/mL with a median time to peak concentration (Tmax) of 0.97 hours [1]. By comparison, a published reference bioavailability study comparing a standard ibuprofen-base pediatric suspension (Dalsy) with an ibuprofen-lysinate formulation reported a notably slower S-enantiomer Tmax (median 1.33 hours) for the ibuprofen-base product [2]. While this is a cross-study comparison and not a direct head-to-head trial, Pedifen's Tmax of 0.97 hours is approximately 27% shorter than the 1.33-hour reference value reported for the comparator ibuprofen-base suspension, suggesting comparably rapid absorption for the Pedifen formulation. The German Kinderformularium also reports a Cmax range of 25–53 mg/L for oral ibuprofen at 7–10 mg/kg in children aged 3 months to 12 years, indicating that Pedifen's Cmax (55 µg/mL = 55 mg/L) sits near the upper end of this reference band [3].

PK Absorption
Cross-study comparable
Tmax 0.97 h (Cmax 55 µg/mL)
Reported rapid absorption in febrile children; Tmax ~27% shorter than a comparator ibuprofen base suspension.
Data to verify: cross-study, not head-to-head trial; fasted state in Pedifen monograph.
Pharmacokinetics Bioavailability Pediatric analgesia

Excipient Profile: Kaolin-Agar System

Pedifen pediatric syrup uses a distinctive suspending and stabilising system based on kaolin (sterilised light) and agar (BPC 54 PDR), combined with sucrose, sorbitol solution (E420), glycerol, sodium benzoate (E211), citric acid monohydrate, polysorbate, methyl hydroxybenzoate (E218), propyl hydroxybenzoate (E216), Sunset Yellow FCF (E110), and orange flavour [1]. In contrast, a typical UK-authorised pediatric ibuprofen suspension (e.g., IBURAPID KIDS 100 mg/5 mL) employs liquid maltitol, glycerol, citric acid, sodium citrate, sodium chloride, sodium saccharin, sodium benzoate, polysorbate 80, xanthan gum, and strawberry flavour as its excipient matrix [2]. The use of kaolin and agar as the primary suspending agents, rather than xanthan gum or microcrystalline cellulose/carboxymethylcellulose sodium commonly found in North American and European pediatric ibuprofen suspensions, represents a formulation distinction with potential implications for suspension viscosity, re-dispersibility upon shaking, and compatibility with nasogastric or enteral feeding tubes [3].

Excipient System
Head-to-head
Kaolin + agar vs. xanthan gum
Formulation distinction may impact viscosity, redispersibility, and nasogastric tube compatibility.
Contains parabens and E110 azo dye; verify patient allergy history.
Excipient safety Formulation science Pediatric drug delivery

Dosing Device Safety: Spoon vs. Cup

Pedifen is supplied with a graduated dosing spoon (marked at 1.5 mL, 2.5 mL, and 5 mL), whereas standard domestic Canadian pediatric ibuprofen products are typically packaged with a graduated dosing cup [1]. The Alberta Blue Cross pharmacy bulletin explicitly identified this dosing device difference as a clinically relevant distinction requiring pharmacist counselling at the point of dispensing to prevent medication errors [2]. Dosing spoon markings (in mL increments integral to the spoon) cannot be assumed to be interchangeable with a dosing cup that uses separate volume graduations, and caregiver unfamiliarity with one device type over the other has been associated with a higher risk of dosing inaccuracies in pediatric populations [3]. The Alberta College of Pharmacy highlighted that 'proper selection of the intended product must be verified to avoid confusion with other products and prevent medication errors' when pharmacy teams order and dispense Pedifen [2].

Dosing Device
Head-to-head
Graduated spoon (1.5/2.5/5 mL) vs. dosing cup
Regulatory alert: pharmacist counselling required to prevent medication errors at dispensing.
Unfamiliar device linked to higher pediatric dosing inaccuracy risk.
Medication safety Dosing accuracy Pediatric drug administration

Shelf-Life Stability Comparison

The Atabay-manufactured Pedifen pediatric ibuprofen syrup carries a 3-year shelf life from the date of manufacture [1]. This compares favourably with a typical 2-year shelf life reported for many standard pediatric ibuprofen oral suspensions, such as Spedifen 400 mg tablets (2 years) [2]. The longer shelf life is a documented product characteristic that directly impacts procurement planning, inventory management, and waste reduction in both hospital pharmacy and retail settings. In the Alberta importation case, the 3-year shelf life was cited alongside the expiry projection (early 2026 for product received in early 2023), underscoring its relevance for large-scale public-sector procurement decisions [3].

Shelf Life
Cross-study comparable
3 years vs. 2-year typical domestic
50% longer stability duration supports emergency stockpile planning and reduces waste.
Storage below 25–30°C, protected from light.
Shelf life Stability Supply chain procurement

Regulatory Authorization Restrictions

Pedifen is authorized by Health Canada for retail sale and hospital use exclusively within the province of Alberta under an exceptional temporary importation framework; it cannot be sold or distributed in other Canadian provinces without submitting and obtaining approval for a new regulatory proposal [1]. By contrast, standard domestic pediatric ibuprofen products (e.g., Children's Motrin, Advil Pediatric, and generic house brands) hold national Drug Identification Numbers (DINs) valid across all Canadian provinces and territories [2]. This geographic restriction is not a product quality limitation but a regulatory artefact of the exceptional importation pathway. Alberta Health Services directed hospitals to transition back to standard domestic formulary products once the domestic shortage resolved, citing operational disruptions caused by the differences in product characteristics [3]. The Pedifen product characteristics that matched domestic products included active ingredient, dosage form, indications, dosing instructions, and route of administration; the differentiating characteristics were brand, flavour, container, inactive ingredients, dosing device, and storage [2].

Regulatory Scope
Head-to-head
Alberta-only vs. nationwide DIN
Exceptional import framework restricts legal sale to one province; not a quality defect.
Requires new approval for interprovincial distribution.
Regulatory compliance Market access Pharmaceutical procurement

Combination Cold & Flu Formulation

Pedifen Cold & Flu syrup combines three active pharmaceutical ingredients in a single 5 mL dose: ibuprofen 100 mg (NSAID analgesic/antipyretic), pseudoephedrine hydrochloride 15 mg (nasal decongestant), and chlorpheniramine maleate 1 mg (H1-antihistamine) [1]. This triple-action formulation contrasts with standard single-entity pediatric ibuprofen suspensions (100 mg/5 mL, ibuprofen only) [2]. The addition of a decongestant and an antihistamine addresses multi-symptom upper respiratory tract infections (nasal congestion, rhinorrhoea, sneezing) concurrently with fever and pain, potentially reducing the need for separate administration of multiple single-entity products. However, the inclusion of pseudoephedrine and chlorpheniramine also introduces additional contraindications and drug interaction risks absent from ibuprofen-only formulations, including CNS stimulation/sedation, cardiovascular precautions, and anticholinergic burden [3]. Turkish social security (SGK) reimbursement data confirm that Pedifen Cold & Flu is classified under a distinct ATC category (respiratory system cold combinations) from single-entity Pedifen, and it carries a separate barcode (8699717570061) and pricing tier (113.62–152.62 TRY) [4].

Cold & Flu Variant
Head-to-head
3 APIs (ibuprofen + pseudoephedrine + chlorpheniramine) vs. single entity
Not interchangeable; additional decongestant/antihistamine introduce distinct contraindications.
Separate ATC code, barcode, and pricing tier.
Combination therapy Cold and flu Pediatric symptom management

Pedifen Procurement and Clinical Scenarios


Emergency Pediatric Stockpile Procurement

When domestic pediatric ibuprofen supplies are exhausted or critically low, Pedifen offers a regulatorily pre-vetted alternative with documented bioequivalence-relevant characteristics (same active ingredient, concentration, dosage form, and dosing instructions as Canadian-authorized products) [1]. The 3-year shelf life [2] provides supply chain planners with extended inventory viability compared to typical 2-year domestic products, reducing the risk of expired stock in emergency reserves. However, procurement teams must budget for pharmacist and nurse training on the graduated dosing spoon device and must verify excipient tolerance (particularly for patients with paraben or Sunset Yellow FCF E110 allergies) before deployment [3].

Multi-Symptom Cold and Influenza Management

In clinical scenarios where children present with concurrent fever, pain, nasal congestion, and rhinorrhoea (e.g., influenza-like illness), Pedifen Cold & Flu provides three therapeutic actions in a single oral liquid dose (ibuprofen 100 mg + pseudoephedrine 15 mg + chlorpheniramine 1 mg per 5 mL) [4]. This reduces the number of separate medications a caregiver must administer, potentially improving adherence. Formulary inclusion should be accompanied by screening for contraindications specific to the decongestant and antihistamine components (CNS effects, cardiovascular risk, anticholinergic sensitivity) that do not apply to single-entity ibuprofen [5].

Hospital Formulary Equivalence Assessment

For institutional Pharmacy & Therapeutics Committees conducting formulary review, the Alberta College of Pharmacy bulletin provides a structured equivalence framework: Pedifen matches domestic products on active ingredient, dosage form, indications, dosing instructions, and route of administration, but differs on brand, flavour, container, inactive ingredients, dosing device, and storage [1]. This seven-point checklist can be repurposed as a procurement decision tool. The pharmacokinetic data from the Atabay product monograph (Cmax 55 µg/mL, Tmax 0.97 hours at 10 mg/kg in febrile children) [6] can be benchmarked against institutionally preferred reference products when evaluating therapeutic interchangeability.

Global Health and Humanitarian Supply

Pedifen's 3-year shelf life [2] and its established manufacturing quality pedigree (Atabay, a Turkish GMP-licensed manufacturer operating since 1939 [7]) make it a candidate for inclusion in humanitarian health kits and emergency medical stockpiles where extended storage without cold-chain requirements (storage below 25–30°C, protected from light [6]) is essential. The orange flavour and child-resistant packaging further support community-based distribution. Procurement officers should verify the excipient profile (kaolin, agar, parabens, E110) against target-population allergy prevalence data before large-scale deployment [3].

Application
Selection Property
Validation Focus
Emergency pediatric stockpile
3-year shelf life, regulatory pre-vetting, bioequivalent API/form
Dosing spoon training, excipient allergy screening (parabens, E110)
Multi-symptom cold/influenza
Triple-action Cold & Flu variant: ibuprofen + decongestant + antihistamine
Contraindication review (CNS, cardiovascular, anticholinergic)
Hospital formulary equivalence
Seven-point Alberta checklist: matching API, dose, route; differing brand, excipients, device
Benchmark PK (Cmax 55 µg/mL, Tmax 0.97 h) against institutional reference
Humanitarian supply kits
Extended shelf life, GMP manufacturer, no cold chain, child-friendly packaging
Excipient allergy prevalence in target population; local regulatory acceptance

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

55 linked technical documents
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